N-(4,6-difluorobenzo[d]thiazol-2-yl)-1-ethyl-N-(3-morpholinopropyl)-1H-pyrazole-3-carboxamide hydrochloride

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-ethyl-N-(3-morpholin-4-ylpropyl)pyrazole-3-carboxamide;hydrochloride
• InChI: InChI=1S/C20H23F2N5O2S.ClH/c1-2-26-7-4-16(24-26)19(28)27(6-3-5-25-8-10-29-11-9-25)20-23-18-15(22)12-14(21)13-17(18)30-20;/h4,7,12-13H,2-3,5-6,8-11H2,1H3;1H
• InChI Key: ZZCZLDMAMQRKSD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(=O)N(CCCN2CCOCC2)C3=NC4=C(C=C(C=C4S3)F)F.Cl
• Molecular Formula: C20H24ClF2N5O2S
• Molecular Weight: 472.0 g/mol

Description

“N-(4,6-difluorobenzo[d]thiazol-2-yl)-1-ethyl-N-(3-morpholinopropyl)-1H-pyrazole-3-carboxamide hydrochloride” is a chemical compound that has been mentioned in the context of scientific research. It’s a complex molecule with potential applications in various fields, from drug discovery to material science.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. A series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino] benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The obtained intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The thiazole ring is a key component of this compound. Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Chemical Synthesis and Structural Studies

• N-(4,6-Difluorobenzo[d]thiazol-2-yl)-1-ethyl-N-(3-morpholinopropyl)-1H-pyrazole-3-carboxamide hydrochloride is structurally related to compounds synthesized in the study of cerebral protective agents. These compounds include various 2-aminothiazoles and 2-thiazolecarboxamides with nitrogenous basic moieties, showing potential anti-anoxic activity (Ohkubo et al., 1995).
• The compound shares structural similarities with derivatives synthesized for antibacterial applications, specifically targeting Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017).

Herbicidal Applications

• Similar compounds, particularly 1-alkyl-3-aryloxypyrazole-4-carboxamide derivatives, have been synthesized for herbicidal activity and crop safety. These derivatives showed effectiveness against annual lowland weeds (Ohno et al., 2004).

Pharmacological Studies

• Analogous diaryl dihydropyrazole-3-carboxamides have been developed, showing significant in vivo anti-obesity activity related to CB1 receptor antagonism. This highlights the potential pharmacological applications of structurally similar compounds (Srivastava et al., 2007).

Antimicrobial and Anticancer Activities

• Compounds with structural similarities have been synthesized with a focus on antimicrobial and anticancer activities. These include novel Schiff bases of pyrazol-5-one derivatives derived from 2-aminobenzothiazole nucleus (Zaki et al., 2018).

Agricultural Applications

• Research on pyrazole carboxamide derivatives, including those structurally related to N-(4,6-difluorobenzo[d]thiazol-2-yl)-1-ethyl-N-(3-morpholinopropyl)-1H-pyrazole-3-carboxamide hydrochloride, has shown potential applications in agriculture, particularly as nematocidal agents (Zhao et al., 2017).